Cas no 111087-44-6 ([1,1'-Bicyclohexyl]-3,5-dione, 4-(2-pyridinyl)-)
111087-44-6 structure
Product Name:[1,1'-Bicyclohexyl]-3,5-dione, 4-(2-pyridinyl)-
CAS No:111087-44-6
MF:C17H21NO2
MW:271.35414481163
CID:1195705
Update Time:2024-08-02
[1,1'-Bicyclohexyl]-3,5-dione, 4-(2-pyridinyl)- Chemical and Physical Properties
Names and Identifiers
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- [1,1'-Bicyclohexyl]-3,5-dione, 4-(2-pyridinyl)-
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- Inchi: 1S/C17H21NO2/c19-15-10-13(12-6-2-1-3-7-12)11-16(20)17(15)14-8-4-5-9-18-14/h4-5,8-9,12-13,17H,1-3,6-7,10-11H2
- InChI Key: TWUXDXLZDVEVBP-UHFFFAOYSA-N
- SMILES: C1(C2CCCCC2)CC(=O)C(C2=NC=CC=C2)C(=O)C1
Computed Properties
- Exact Mass: 271.15733
Experimental Properties
- Density: 1.145±0.06 g/cm3(Predicted)
- Boiling Point: 459.0±45.0 °C(Predicted)
- PSA: 47.03
- pka: 1.95±0.25(Predicted)
[1,1'-Bicyclohexyl]-3,5-dione, 4-(2-pyridinyl)- Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
111087-44-6 ([1,1'-Bicyclohexyl]-3,5-dione, 4-(2-pyridinyl)-) Related Products
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